1-[1-(Aminomethyl)-2-methylcyclopentyl]cyclobutan-1-ol

Specification

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 1-[1-(aminomethyl)-2-methylcyclopentyl]cyclobutan-1-ol
• Standard InChI: InChI=1S/C11H21NO/c1-9-4-2-5-10(9,8-12)11(13)6-3-7-11/h9,13H,2-8,12H2,1H3
• Standard InChI Key: HLILGTNHQQNKLG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1(CN)C2(CCC2)O

Introduction

1-[1-(Aminomethyl)-2-methylcyclopentyl]cyclobutan-1-ol is a complex organic compound featuring a cyclobutane ring and a cyclopentyl group, both of which contribute to its structural complexity. This compound is of significant interest in medicinal chemistry due to its potential applications in drug development, particularly in the context of neuroactive properties or as enzyme inhibitors.

Synthesis and Characterization

The synthesis of 1-[1-(Aminomethyl)-2-methylcyclopentyl]cyclobutan-1-ol typically involves multiple steps, including the formation of the cyclobutane ring and subsequent functionalization to introduce the aminomethyl and hydroxyl groups. This process is detailed in various chemical literature and patent applications, highlighting its complexity and the need for precise conditions to achieve the desired structure.

Synthesis Steps

• Formation of Cyclobutane Ring: This involves specific chemical reactions to create the four-membered ring.

• Functionalization: Introduction of aminomethyl and hydroxyl groups through nucleophilic substitution or other suitable reactions.

Biological Activity and Applications

Compounds with similar structures to 1-[1-(Aminomethyl)-2-methylcyclopentyl]cyclobutan-1-ol often exhibit significant biological activities, including interactions with central nervous system targets or acting as enzyme inhibitors. The exact mechanism by which this compound exerts its biological effects is not fully understood but is a subject of ongoing research in medicinal chemistry.

Potential Applications

Application Area	Description
Pharmaceutical Research	Potential use in drug development due to neuroactive properties or enzyme inhibition capabilities.
Medicinal Chemistry	Studies focus on its interactions with biological targets to elucidate its pharmacological effects.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-[1-(Aminomethyl)-2-methylcyclopentyl]cyclobutan-1-ol, including variations in ring structures and functional groups. These differences influence their chemical properties and potential biological activities.

Similar Compounds

Compound Name	Structural Features	Similarity
1-(Aminomethyl)cyclopentylmethanol	Cyclopentyl ring, aminomethyl group	High
(3-Aminomethyl)cyclobutylmethanol	Cyclobutyl ring, different amino group positioning	Moderate
(Aminomethyl)cyclohexylmethanol	Cyclohexane instead of cyclobutane	Moderate